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Compound of Interest

Compound Name:
3-Hydroxy-3-methyl-2-butanone

oxime

CAS No.: 7431-25-6

Cat. No.: B1587850

Get Quote

3-Hydroxy-3-methyl-2-butanone oxime, registered under CAS Number 7431-25-6, is a

bifunctional organic molecule that merges the structural features of a tertiary alcohol and a

ketoxime.[1] Its IUPAC name is (3E)-3-hydroxyimino-2-methylbutan-2-ol.[1] This unique

combination of functional groups makes it a molecule of significant interest for synthetic

chemists. The α-hydroxyketone precursor is a known valuable synthon in organic synthesis,

serving as a pharmaceutical intermediate and a photoinitiator.[2] The introduction of the oxime

moiety further expands its synthetic utility, opening pathways for the creation of novel nitrogen-

containing heterocycles, ligands for coordination chemistry, and potential pharmacophores.

This guide provides a comprehensive overview of the core properties, synthesis, and analysis

of 3-Hydroxy-3-methyl-2-butanone oxime, offering field-proven insights and detailed

protocols to support its application in research and development.

Core Physicochemical Properties
The fundamental properties of a compound dictate its behavior in chemical and biological

systems. 3-Hydroxy-3-methyl-2-butanone oxime is a white to light yellow crystalline solid at
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room temperature, a characteristic that simplifies its handling and storage. A summary of its key

properties is presented below.

Property Value Source

CAS Number 7431-25-6 [1][3]

Molecular Formula C₅H₁₁NO₂ [1][3]

Molecular Weight 117.15 g/mol [1][3]

IUPAC Name
(3E)-3-hydroxyimino-2-

methylbutan-2-ol
[1]

Appearance
White to light yellow

powder/crystal

Melting Point 86.0 - 90.0 °C

Purity (Typical) >98.0% (by GC) [4]

Synonyms
3-(hydroxyimino)-2-

methylbutan-2-ol
[1]

The molecule's structure contains both a hydrogen bond donor (the two -OH groups) and

acceptor (the nitrogen and oxygen atoms), suggesting moderate solubility in polar protic

solvents. The "(3E)" designation in the IUPAC name indicates the stereochemistry about the

C=N double bond, where the hydroxyl group on the nitrogen is oriented trans to the bulkier

tertiary alcohol group.

Synthesis and Reactivity: A Two-Step Approach
The synthesis of 3-Hydroxy-3-methyl-2-butanone oxime is logically approached in two

primary stages: first, the formation of the parent α-hydroxyketone, followed by its conversion to

the target oxime.

Synthesis of Precursor: 3-Hydroxy-3-methyl-2-butanone
The most direct route to the parent ketone involves the mercury-catalyzed hydration of an

alkyne. This classic reaction, a variation of the Kucherov reaction, efficiently converts a terminal
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alkyne into a methyl ketone.

Causality of Experimental Choice: The selection of 2-methyl-3-butyn-2-ol as the starting

material is strategic.[2] Its tertiary alcohol functionality is stable under the acidic reaction

conditions required for alkyne hydration. The use of mercuric oxide as a catalyst is essential to

facilitate the nucleophilic attack of water on the alkyne's triple bond, which would otherwise be

unreactive.
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Step 1: Precursor Synthesis Workflow

Starting Material:
2-Methyl-3-butyn-2-ol

Reagents:
H₂SO₄ (aq), HgO

Reaction Conditions:
65-75°C, 30 min

 Add dropwise

Workup:
1. Filtration

2. Ether Extraction
3. NaHCO₃ Wash
4. Drying (MgSO₄)

 Cool to RT Purification:
Distillation (140°C)

Product:
3-Hydroxy-3-methyl-2-butanone

Step 2: Oximation Reaction Mechanism

Ketone
(C=O)

Tetrahedral Intermediate
(Carbinolamine)

+ NH₂OH

Hydroxylamine
(NH₂OH)

Proton Transfer

Elimination of H₂O

Oxime Product
(C=N-OH)

Click to download full resolution via product page

Mechanism of oxime formation from a ketone.

Protocol 2.2: Synthesis of 3-Hydroxy-3-methyl-2-butanone oxime
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Reagent Solution: In a round-bottom flask, dissolve 10.0 g of 3-Hydroxy-3-methyl-2-

butanone in 100 mL of methanol.

Addition: To this solution, add 7.5 g of hydroxylamine hydrochloride followed by 11.2 g of

sodium acetate trihydrate. The sodium acetate acts as the base.

Reaction: Reflux the mixture with stirring for 2-4 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: After completion, cool the mixture to room temperature and remove the methanol

under reduced pressure.

Isolation: Add 100 mL of deionized water to the residue. The product may precipitate. If so,

collect the solid by filtration. If not, extract the aqueous mixture with ethyl acetate (3 x 50

mL).

Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

remove the solvent. The crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) to yield the final product.

Analytical Methodologies
Accurate quantification and purity assessment are paramount in research and drug

development. Gas chromatography is an ideal technique for analyzing 3-Hydroxy-3-methyl-2-
butanone oxime due to its volatility and thermal stability.

Causality of Experimental Choice: A nitrogen-selective detector (NSD), also known as a

nitrogen-phosphorus detector (NPD), is recommended for analyzing this compound in complex

matrices (e.g., during reaction monitoring or biological sample analysis). [5]The NSD provides

high selectivity for nitrogen-containing compounds, minimizing interference from solvents and

non-nitrogenous byproducts. For routine purity analysis of a synthesized standard, a more

universal Flame Ionization Detector (FID) is sufficient and robust. [6]The choice of a mid-

polarity column (e.g., containing 5% phenyl polysiloxane) provides good selectivity for this polar

molecule.
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Analytical Workflow: GC-NSD/FID

Sample Preparation
(Dissolve in Methanol)

GC Injection
(1 µL, Split Mode)

Chromatographic Separation
(Capillary Column)

Detection
(NSD or FID)

Data Acquisition
(Chromatogram)

Analysis
(Peak Integration, Quantification)

Click to download full resolution via product page

Generalized workflow for GC-based analysis.

Protocol 3.1: GC Analysis of 3-Hydroxy-3-methyl-2-butanone oxime

Standard Preparation: Prepare a stock solution of the compound at 1 mg/mL in methanol.

Create a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by serial dilution.
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Sample Preparation: Accurately weigh and dissolve the sample to be analyzed in methanol

to a concentration within the calibration range.

GC Instrument Parameters:

Injector: 250 °C, Split ratio 20:1

Oven Program: Initial 80 °C hold for 2 min, ramp at 15 °C/min to 220 °C, hold for 5 min.

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5 or equivalent).

Carrier Gas: Helium, constant flow at 1.2 mL/min.

Detector (FID): 280 °C.

Detector (NSD): 300 °C.

Analysis: Inject 1 µL of each standard and sample. Construct a calibration curve by plotting

peak area against concentration. Determine the concentration of the unknown sample from

the calibration curve.

Safety and Handling
Based on available Safety Data Sheets (SDS), 3-Hydroxy-3-methyl-2-butanone oxime is not

classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard.

[7]No specific hazard pictograms or statements are listed. [4][7] However, it is crucial to

distinguish this compound from the structurally related but toxicologically different 2-butanone

oxime (MEKO, CAS 96-29-7). MEKO is classified as a potential carcinogen and is known to

cause serious eye and skin irritation. [8][9]The presence of the tertiary alcohol group in 3-
Hydroxy-3-methyl-2-butanone oxime significantly alters its chemical properties and,

consequently, its toxicological profile. Researchers must never extrapolate the safety data of

MEKO to this compound.

Standard Laboratory Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid dust formation during handling. [7]* Store in a cool, dry place in a tightly sealed

container. [7]

Applications and Future Directions
While specific, large-scale industrial applications for 3-Hydroxy-3-methyl-2-butanone oxime
are not widely documented, its structure suggests significant potential as a versatile building

block in several areas:

Pharmaceutical Synthesis: The α-hydroxyketone motif is present in numerous biologically

active molecules. The oxime functionality can be a precursor to amines (via reduction) or

nitriles, or it can be incorporated into heterocyclic rings like isoxazoles.

Coordination Chemistry: Oximes are excellent ligands for a variety of metal ions. The

additional hydroxyl group provides a secondary coordination site, enabling the formation of

stable bidentate chelate complexes with interesting catalytic or material properties.

Materials Science: As the precursor ketone can act as a photoinitiator, the oxime derivative

could be explored for creating novel polymers or functionalized surfaces where the oxime

group can be used for subsequent chemical modifications.

Future research should focus on exploring the biological activity of this compound and its

derivatives, investigating its utility as a specialized ligand in catalysis, and developing methods

to incorporate it into advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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